Cas no 89006-94-0 ([2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid)

• Product Name: [2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid
• CAS No: 89006-94-0
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 2195068
• PubChem ID: 13488817
• Update Time: 2025-06-20

[2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid
• NS-03753
• 2-(2-(4-Chlorophenyl)-5-methyloxazol-4-yl)acetic acid
• 2-[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]acetic acid
• 89006-94-0
• SCHEMBL11008533
• 2-[2-(4-chlorophenyl)-5-methyl-4-oxazolyl]acetic acid
• MFCD07378965
• AKOS015946031
• DB-353735
• PEXXCCUAGDYKTA-UHFFFAOYSA-N

• Inchi： 1S/C12H10ClNO3/c1-7-10(6-11(15)16)14-12(17-7)8-2-4-9(13)5-3-8/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： PEXXCCUAGDYKTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(CC(=O)O)=C(C)O1

Computed Properties

• Exact Mass: 251.0349209Da
• Monoisotopic Mass: 251.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Additional information on [2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid

[2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid: A Comprehensive Overview of Its Pharmacological Applications and Research Advances

[2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid is a novel organic compound with a unique molecular architecture that has garnered significant attention in the field of pharmacology and medicinal chemistry. This compound, characterized by its 4-Chloro-phenyl substituent and 5-methyloxazol-4-yl ring system, exhibits promising biological activities that have been extensively explored in recent years. Its structural features, including the oxazol ring and acetic acid functional group, contribute to its diverse pharmacological properties, making it a valuable candidate for drug development. Recent studies have highlighted its potential applications in anti-inflammatory, anti-cancer, and neuroprotective therapies, underscoring its significance in modern biomedical research.

As a derivative of the oxazol heterocyclic ring, [2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid demonstrates a unique combination of electrophilic and electrostatic interactions that enable it to modulate various biological targets. The 4-Chloro-phenyl group, a key structural element, enhances the compound's lipophilicity and cell membrane permeability, which are critical factors in drug efficacy. Additionally, the 5-methyloxazol-4-yl ring system provides a scaffold for intermolecular hydrogen bonding, facilitating interactions with target proteins. These structural characteristics have been extensively analyzed in a 2023 study published in the *Journal of Medicinal Chemistry*, which demonstrated the compound's ability to inhibit NF-κB signaling pathways and reduce pro-inflammatory cytokine production in vitro.

Recent advances in computational drug discovery have further elucidated the binding affinity and molecular docking behavior of [2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid. A 2024 study in *Bioorganic & Medicinal Chemistry* revealed that this compound selectively binds to the cyclooxygenase-2 (COX-2) enzyme, a key mediator of inflammation. The acetic acid moiety plays a crucial role in stabilizing the COX-2 enzyme-substrate complex, thereby enhancing its inhibitory potency. This finding has significant implications for the development of selective COX-2 inhibitors, which are known to reduce gastrointestinal side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

The 4-Chloro-phenyl substitution in [2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid has also been linked to its anti-cancer properties. A 2023 preclinical study published in *Cancer Research* demonstrated that this compound exhibits apoptotic activity against breast cancer cell lines (MCF-7) by inducing mitochondrial dysfunction and ROS-mediated cell death. The oxazol ring system is believed to contribute to the compound's ability to disrupt mitochondrial membrane potential, a critical step in the apoptotic cascade. These findings suggest that [2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid could be a potential therapeutic agent for breast cancer treatment, particularly in combination with chemotherapy protocols.

Furthermore, the 5-methyloxazol-4-yl ring system in [2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid has been shown to modulate neuroprotective pathways. A 2024 study in *Neuropharmacology* reported that this compound exerts neuroprotective effects in a mouse model of Parkinson's disease by upregulating neurotrophic factors such as BDNF (brain-derived neurotrophic factor) and GDNF (glial cell line-derived neurotrophic factor). The acetic acid group is hypothesized to enhance the solubility and bioavailability of the compound, facilitating its crossing of the blood-brain barrier. These results highlight the compound's potential as a neuroprotective agent for neurodegenerative disorders.

Current research efforts are focused on optimizing the pharmacokinetic profile of [2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid to improve its therapeutic efficacy and reduce side effects. A 2023 study in *Drug Metabolism and Disposition* investigated the metabolic stability and drug-drug interactions of this compound in vitro and in vivo. The findings indicated that the 4-Chloro-phenyl group undergoes oxidative metabolism via cytochrome P450 enzymes, which may influence its clinical application. These insights are critical for the design of prodrug strategies and drug delivery systems to enhance the compound's bioavailability and target specificity.

Additionally, the anti-inflammatory effects of [2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid have been evaluated in clinical trials for the treatment of rheumatoid arthritis. A phase II trial published in *Arthritis & Rheumatology* in 2023 demonstrated that this compound significantly reduced joint inflammation and pain in patients with moderate to severe rheumatoid arthritis. The acetic acid moiety is believed to contribute to the compound's anti-inflammatory activity by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. These results underscore the compound's potential as a novel therapeutic agent for chronic inflammatory diseases.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanism of action and safety profile of [2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid. Ongoing studies are exploring its synergistic effects with other anti-inflammatory agents and its role in modulating immune responses. The 4-Chloro-phenyl and 5-methyloxazol-4-yl substituents are also being investigated for their potential to target specific disease pathways in precision medicine approaches. These efforts are expected to pave the way for the development of novel therapeutics based on this compound's unique molecular structure.

In conclusion, [2-(4-Chloro-phenyl)-5-methyloxazol-4-yl]-acetic acid represents a significant advancement in the field of pharmacology and drug discovery. Its unique structural features and diverse biological activities make it a promising candidate for the treatment of inflammatory diseases, cancer, and neurodegenerative disorders. Continued research into its mechanism of action, pharmacokinetics, and clinical applications will be essential to realize its full therapeutic potential in the future.